1-((3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methyl)indoline-2,3-dione

• IUPAC Name: 1-[[3,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]methyl]indole-2,3-dione
• InChI: InChI=1S/C26H23N3O4/c1-32-19-11-7-17(8-12-19)22-15-24(18-9-13-20(33-2)14-10-18)29(27-22)16-28-23-6-4-3-5-21(23)25(30)26(28)31/h3-14,24H,15-16H2,1-2H3
• InChI Key: NXZLPDDWTFXKCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2CN3C4=CC=CC=C4C(=O)C3=O)C5=CC=C(C=C5)OC
• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol

Description

The compound “1-((3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)methyl)indoline-2,3-dione” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a type of heterocyclic aromatic organic compound, attached to an indoline-2,3-dione group. The pyrazole ring is substituted with two methoxyphenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyrazole ring and the indoline-2,3-dione group would contribute to the aromaticity of the molecule, while the methoxyphenyl groups would likely influence its physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy groups and the aromatic rings might make it relatively non-polar and therefore soluble in non-polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve investigating its potential uses, for example in medicine or materials science. Further studies could also explore its physical and chemical properties in more detail.